Cas no 1780246-84-5 (5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one)

• Product Name: 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one
• CAS No: 1780246-84-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6049388
• PubChem ID: 82411838
• Update Time: 2025-11-02

5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-3-propyl-1,3-oxazolidin-2-one
• 1780246-84-5
• EN300-1154718
• 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one

• Inchi： 1S/C8H16N2O2/c1-2-5-10-6-7(3-4-9)12-8(10)11/h7H,2-6,9H2,1H3
• InChI Key： WRJNIQWAASWREP-UHFFFAOYSA-N
• SMILES： O1C(N(CCC)CC1CCN)=O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one

5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one (CAS 1780246-84-5): A Comprehensive Overview

In the realm of specialized chemical compounds, 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one (CAS 1780246-84-5) stands out as a molecule of significant interest due to its unique structural features and potential applications. This oxazolidinone derivative has garnered attention in pharmaceutical research, material science, and other advanced fields. Its molecular formula, C8H16N2O2, and distinct functional groups make it a versatile building block for further chemical modifications.

The oxazolidinone core of this compound is particularly noteworthy, as it is a common motif in bioactive molecules. Researchers have explored 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one for its potential role in drug discovery, especially in the development of novel antimicrobial agents and central nervous system (CNS) therapeutics. The presence of both aminoethyl and propyl groups enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one. With the rise of machine learning in chemistry, researchers are increasingly using such molecules to train predictive models for bioactivity and ADMET properties. This aligns with the growing demand for computational chemistry tools that can accelerate the identification of promising drug candidates.

From a synthetic perspective, CAS 1780246-84-5 offers several advantages. Its oxazolidinone ring provides a rigid scaffold that can influence the three-dimensional orientation of attached functional groups, a critical factor in medicinal chemistry. The compound's aminoethyl side chain also allows for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In material science applications, 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one has shown potential as a monomer for specialty polymers. Its ability to form hydrogen bonds through both the oxazolidinone carbonyl and amino groups makes it interesting for developing self-healing materials and smart polymers responsive to environmental stimuli. These properties are particularly relevant in the context of sustainable material development, a hot topic in current research.

The compound's stability under various conditions has been another area of investigation. Studies suggest that 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one maintains its integrity across a wide pH range, making it suitable for diverse formulation requirements. This characteristic is especially valuable in pharmaceutical applications where drug stability is a critical parameter for product development.

Market analysis indicates growing interest in specialty chemical intermediates like CAS 1780246-84-5. The global demand for pharmaceutical intermediates is projected to increase significantly, driven by the expanding generics market and the need for innovative drug development platforms. Companies specializing in custom synthesis and contract research are particularly keen on such molecules that offer multiple points for structural modification.

From a regulatory standpoint, 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one presents no significant concerns, which facilitates its use in various research applications. Its non-hazardous nature under normal handling conditions makes it accessible to a wide range of laboratories without requiring specialized safety protocols, unlike many other reactive intermediates in synthetic chemistry.

Recent publications have explored the structure-activity relationships of oxazolidinone derivatives, with particular attention to compounds like CAS 1780246-84-5. These studies often focus on how subtle modifications to the propyl substituent or aminoethyl chain can dramatically alter biological activity, providing valuable insights for rational drug design approaches.

In the context of green chemistry, researchers are investigating more sustainable synthetic routes to 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one. This includes exploring catalytic methods and biocatalytic approaches that reduce waste generation and energy consumption. Such developments align with the pharmaceutical industry's growing commitment to environmentally friendly synthesis.

The analytical characterization of 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and identity, which are crucial for research applications. Advanced spectroscopic techniques are also being employed to study its conformational preferences and intermolecular interactions.

Looking ahead, the potential applications of CAS 1780246-84-5 continue to expand. Current research directions include its evaluation as a chiral auxiliary in asymmetric synthesis and its incorporation into peptide mimetics for drug discovery. The compound's versatility ensures it will remain relevant in multiple areas of chemical research for years to come.

For researchers seeking high-quality chemical intermediates, 5-(2-Aminoethyl)-3-propyl-1,3-oxazolidin-2-one represents an excellent choice. Its well-characterized properties, synthetic utility, and potential applications across multiple disciplines make it a valuable addition to any research chemical inventory. As scientific understanding of this compound grows, so too will its impact on various fields of chemistry and beyond.